Cas no 41070-36-4 (4,4-dimethyl-1-(pyridin-3-yl)pentane-1,3-dione)

• Product Name: 4,4-dimethyl-1-(pyridin-3-yl)pentane-1,3-dione
• CAS No: 41070-36-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 333938
• PubChem ID: 238437
• Update Time: 2025-10-30

4,4-dimethyl-1-(pyridin-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione,4,4-dimethyl-1-(3-pyridinyl)-
• 4,4-dimethyl-1-pyridin-3-ylpentane-1,3-dione
• 4,4-dimethyl-1-(pyridin-3-yl)pentane-1,3-dione
• 4,4-Dimethyl-1-[3]pyridyl-pentan-1,3-dion
• 4,4-dimethyl-1-pyridin-3-yl-pentane-1,3-dione
• AC1L60ZK
• AC1Q5FQV
• AG-J-27443
• AR-1F7886
• CTK4I4226
• NSC42781
• Pyridoyl-(3)-pivaloylmethan
• DTXSID10285785
• 41070-36-4
• EN300-1126730
• NSC-42781

• Inchi： 1S/C12H15NO2/c1-12(2,3)11(15)7-10(14)9-5-4-6-13-8-9/h4-6,8H,7H2,1-3H3
• InChI Key： YEIQOAJAQVNEPU-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=NC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 205.11
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 325.8°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.505
• PSA: 47.03000
• LogP: 2.26960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4-dimethyl-1-(pyridin-3-yl)pentane-1,3-dione

4,4-Dimethyl-1-(pyridin-3-yl)pentane-1,3-dione: A Comprehensive Overview

4,4-Dimethyl-1-(pyridin-3-yl)pentane-1,3-dione, also known by its CAS Registry Number CAS No. 41070-36-4, is a unique organic compound with a complex structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of diketones and features a pyridine ring fused with a pentane backbone, making it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

The molecular structure of 4,4-Dimethyl-1-(pyridin-3-yl)pentane-1,3-dione is characterized by a pyridine ring at the 1-position of the pentane chain, which introduces aromaticity and electron-withdrawing effects. The two methyl groups at the 4-position of the pentane backbone add steric bulk and influence the molecule's solubility and reactivity. This combination of structural features makes the compound highly suitable for studying non-covalent interactions, such as hydrogen bonding and π–π stacking, which are critical in many chemical and biological systems.

Recent studies have explored the potential of 4,4-Dimethyl-1-(pyridin-3-yl)pentane-1,3-dione as a building block in medicinal chemistry. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, its diketone functionality has been utilized in the development of inhibitors for proteases and kinases, which are key enzymes in disease pathways such as cancer and inflammation.

In addition to its role in drug design, this compound has shown promise in catalytic applications. The pyridine moiety can act as a coordinating site for metal ions, enabling the creation of metalloporphyrin-like structures with potential catalytic activity in oxidation reactions. Recent experiments have demonstrated that when coordinated with transition metals such as copper or iron, 4,4-Dimethyl-1-(pyridin-3-yl)pentane-1,3-dione exhibits enhanced catalytic performance in selective oxidations of alcohols and alkenes.

The synthesis of 4,4-Dimethyl-1-(pyridin-3-yl)pentane-1,3-dione typically involves multi-step organic reactions that combine principles from ketone chemistry and heterocyclic synthesis. One common approach involves the condensation of pyridine derivatives with diketones under specific reaction conditions to form the desired product. Optimization of these reactions has led to higher yields and improved purity levels, making large-scale production feasible for industrial applications.

From an environmental perspective, researchers have also examined the biodegradability and eco-toxicity of CAS No. 41070-36-4. Initial studies suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal or recycling.

In summary, 4,4-Dimethyl-1-(pyridin-3-yl)pentane-1,3-dione, or CAS No. 41070-36_-, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure provides a platform for exploring novel chemical reactions and material properties while offering practical solutions in drug discovery and catalysis.